4-(2,3-Epoxypropyl)morpholine
Overview
Description
4-(2,3-Epoxypropyl)morpholine is a chemical compound with the CAS Number: 6270-19-5 and a molecular weight of 143.19 . It has a linear formula of C7H13NO2 .
Synthesis Analysis
The synthesis of this compound involves the reaction of morpholine with epichlorohydrin . The reaction is carried out in tert-butyl alcohol at 0 - 20°C. After the addition of the reactants, the reaction mixture is allowed to warm up to room temperature and stirred for 24 hours. The reaction mixture is then added dropwise with a solution of potassium tert-butoxide in tetrahydrofuran while maintaining the temperature below 10°C .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H13NO2 . The compound has a molecular weight of 143.19 .Physical and Chemical Properties Analysis
This compound is a colorless transparent liquid . It has a boiling point of 93-98°C at 12mm and a density of 1.05 g/mL .Scientific Research Applications
1. Application in HIV Drug Synthesis
The beta-amino alcohol 4 beta-morpholinocaran-3 alpha-ol, prepared by adding morpholine to alpha-3,4-epoxycarane, plays a crucial role in synthesizing DPC 963, an HIV-1 non-nucleoside reverse transcriptase inhibitor. This process demonstrates the application of morpholine derivatives in pharmaceutical synthesis for treating serious diseases like HIV (Kauffman et al., 2000).
2. Antioxidant and Hypocholesterolemic Activity
Morpholine derivatives, specifically 2-biphenylyl morpholine derivatives, have shown significant hypocholesterolemic and hypolipidemic activities, alongside antioxidant properties. This highlights the potential of morpholine derivatives in developing treatments for cholesterol-related conditions (Chrysselis et al., 2000).
3. Application in PI3K-AKT-mTOR Pathway Inhibition
4-(Pyrimidin-4-yl)morpholines, due to their unique structural features, are crucial in inhibiting the PI3K and PIKKs, which are significant in cancer research. The discovery of a non-nitrogen containing morpholine isostere has expanded the possibilities in the development of novel inhibitors for the PI3K-AKT-mTOR pathway, a key target in cancer therapy (Hobbs et al., 2019).
4. Antimicrobial Activity
4-(Phenylsulfonyl) morpholine has demonstrated antimicrobial and modulating activity against standard and multi-resistant strains of various microorganisms, including Staphylococcus aureus and Escherichia coli. This suggests its potential in developing new antimicrobial agents, especially against drug-resistant strains (Oliveira et al., 2015).
5. Development of Fluorescent Probes for Hypoxic Cells
The synthesis of 4-nitroimidazole-3-hydroxyflavone conjugate with morpholine groups has led to the development of a novel off-on fluorescent probe. This probe is significant for selective detection of hypoxia or nitroreductase in tumor cells, thus aiding in biomedical research related to disease-relevant hypoxia (Feng et al., 2016).
Safety and Hazards
The safety information for 4-(2,3-Epoxypropyl)morpholine indicates that it is a flammable liquid and vapor . It is harmful if swallowed and causes severe skin burns and eye damage . It may cause respiratory irritation and is suspected of damaging fertility and the unborn child . It is toxic in contact with skin or if inhaled .
Properties
IUPAC Name |
4-(oxiran-2-ylmethyl)morpholine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-3-9-4-2-8(1)5-7-6-10-7/h7H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWQCCPQBCHJBZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC2CO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90902766 | |
Record name | NoName_3320 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90902766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6270-19-5 | |
Record name | 4-(2,3-Epoxypropyl)morpholine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6270-19-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(2,3-Epoxypropyl)morpholine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006270195 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6270-19-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=34004 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(2,3-epoxypropyl)morpholine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.025.864 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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